Cas no 90016-89-0 (4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-)

• Product Name: 4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
• CAS No: 90016-89-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 796415
• PubChem ID: 136275398
• Update Time: 2025-04-19

4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
• 1-ethyl-2,3-dihydropyridazino[4,5-b]indol-4-one
• 1-ethyl-3,5-dihydropyridazino[4,5-b]indol-4-one
• 1-Ethyl-2,3-dihydro-4H-pyridazino[4,5-b]indol-4-one
• DTXSID10520789
• 1-Ethyl-3H-pyridazino[4,5-b]indol-4(5H)-one
• 90016-89-0

• Inchi： 1S/C12H11N3O/c1-2-8-10-7-5-3-4-6-9(7)13-11(10)12(16)15-14-8/h3-6,13H,2H2,1H3,(H,15,16)
• InChI Key： XZGLODGXHJBVSJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(CC)=NN1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.2Ų